Cas no 899946-17-9 (6-(furan-2-yl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(furan-2-yl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one
• CAS No: 899946-17-9
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 5489446
• Update Time: 2025-10-28

6-(furan-2-yl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-6-(furan-2-yl)pyridazin-3-one
• 6-(furan-2-yl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C19H17N3O3/c23-18-10-9-15(17-8-4-12-25-17)20-22(18)13-19(24)21-11-3-6-14-5-1-2-7-16(14)21/h1-2,4-5,7-10,12H,3,6,11,13H2
• InChI Key： XKSXOHKZDDSVQT-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(N2C3=C(C=CC=C3)CCC2)=O)N=C(C2=CC=CO2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-(furan-2-yl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one

Research Briefing on 6-(furan-2-yl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one (CAS: 899946-17-9)

In recent years, the compound 6-(furan-2-yl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one (CAS: 899946-17-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 6-(furan-2-yl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the use of catalytic systems to enhance efficiency. The compound's structural complexity, featuring both furan and tetrahydroquinoline moieties, contributes to its diverse reactivity and binding affinity towards biological targets.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory and proliferative pathways. For instance, it has been shown to selectively target kinases and proteases, thereby modulating cellular signaling cascades. In vitro and in vivo experiments have demonstrated its efficacy in reducing oxidative stress and inflammation, making it a candidate for further investigation in diseases such as cancer and autoimmune disorders.

Recent preclinical trials have highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. However, challenges remain in optimizing its selectivity and minimizing off-target effects. Researchers are currently exploring structural derivatives to enhance its therapeutic index while retaining its core pharmacological benefits.

In conclusion, 6-(furan-2-yl)-2-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-2,3-dihydropyridazin-3-one represents a promising scaffold for drug development. Ongoing research aims to elucidate its full therapeutic potential and address existing limitations. The compound's unique chemical properties and biological activity underscore its relevance in advancing precision medicine and targeted therapies.